2-Methylpyrazine
2-Methylpyrazine
Methylpyrazine is a member of the class of pyrazines that is pyrazine in which one of the hydrogens is replaced by a methyl group. It is a flavouring agent found in coffee, peanuts and red peppers. It has a role as a flavouring agent, a plant metabolite and a Maillard reaction product.
2-Methylpyrazine is a natural product found in Francisella tularensis, Camellia sinensis, and other organisms with data available.
2-Methylpyrazine is a natural product found in Francisella tularensis, Camellia sinensis, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
109-08-0
VCID:
VC20825212
InChI:
InChI=1S/C5H6N2/c1-5-4-6-2-3-7-5/h2-4H,1H3
SMILES:
CC1=NC=CN=C1
Molecular Formula:
C5H6N2
Molecular Weight:
94.11 g/mol
2-Methylpyrazine
CAS No.: 109-08-0
Cat. No.: VC20825212
Molecular Formula: C5H6N2
Molecular Weight: 94.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methylpyrazine is a member of the class of pyrazines that is pyrazine in which one of the hydrogens is replaced by a methyl group. It is a flavouring agent found in coffee, peanuts and red peppers. It has a role as a flavouring agent, a plant metabolite and a Maillard reaction product. 2-Methylpyrazine is a natural product found in Francisella tularensis, Camellia sinensis, and other organisms with data available. |
|---|---|
| CAS No. | 109-08-0 |
| Molecular Formula | C5H6N2 |
| Molecular Weight | 94.11 g/mol |
| IUPAC Name | 2-methylpyrazine |
| Standard InChI | InChI=1S/C5H6N2/c1-5-4-6-2-3-7-5/h2-4H,1H3 |
| Standard InChI Key | CAWHJQAVHZEVTJ-UHFFFAOYSA-N |
| SMILES | CC1=NC=CN=C1 |
| Canonical SMILES | CC1=NC=CN=C1 |
| Boiling Point | 135.00 °C. @ 761.00 mm Hg |
| Melting Point | -29 °C |
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